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Introduction
BMS-962212 is a potent, selective, and reversible small molecule inhibitor of Factor XIa (FXIa),

a key enzyme in the intrinsic pathway of the coagulation cascade.[1] Targeting FXIa is a

promising antithrombotic strategy with the potential for a wider therapeutic window and a

reduced risk of bleeding compared to conventional anticoagulants.[1] These application notes

provide detailed protocols for evaluating the antithrombotic efficacy and hemostatic effects of

BMS-962212 in established non-human primate and rabbit models of thrombosis.

Mechanism of Action
BMS-962212 directly binds to the active site of FXIa, preventing the activation of Factor IX to

Factor IXa. This interruption of the intrinsic coagulation pathway leads to a reduction in

thrombin generation and subsequent fibrin clot formation. Its parenteral administration allows

for rapid onset and offset of action, making it suitable for acute care settings.[1]
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Animal Preparation

Treatment and Thrombosis Induction

Monitoring and Endpoint Measurement

Anesthetize Cynomolgus Monkey

Place catheters for drug administration
and blood sampling

Administer BMS-962212 or Vehicle
(IV bolus + infusion) for 30 min

Induce thrombosis by electrical
stimulation of the carotid artery

Monitor carotid blood flow

Measure thrombus weight,
kidney bleeding time, aPTT, and PT
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Animal and Shunt Preparation

Treatment and Shunt Placement

Endpoint Measurement

Anesthetize New Zealand White Rabbit

Cannulate carotid artery and jugular vein

Prepare extracorporeal AV shunt
with a thrombogenic surface

Administer BMS-962212 or Vehicle
(IV bolus + infusion)

Connect the AV shunt to allow
blood flow for a defined period

Remove the shunt and weigh the thrombus

Collect blood for aPTT and PT measurements
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. First‐in‐human study to assess the safety, pharmacokinetics and pharmacodynamics of
BMS‐962212, a direct, reversible, small molecule factor XIa inhibitor in non‐Japanese and
Japanese healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for BMS-962212 in In
Vivo Thrombosis Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606278#bms-962212-protocol-for-in-vivo-thrombosis-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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